Cas no 2710298-10-3 (1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole)

• Product Name: 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole
• CAS No: 2710298-10-3
• MF: C₁₀H₁₈BN₃O₂
• MW: 223.079822063446
• CID: 5464405
• Update Time: 2025-05-23

1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• Z1988556762
• 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole

• Inchi： 1S/C10H18BN3O2/c1-6-14-8(7-12-13-14)11-15-9(2,3)10(4,5)16-11/h7H,6H2,1-5H3
• InChI Key： JXGIQPHRHZGMNG-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=NN2CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 223.1492070 g/mol
• Monoisotopic Mass: 223.1492070 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.08
• Topological Polar Surface Area: 49.2

Additional information on 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole

Compound CAS No 2710298-10-3: 1-Ethyl-5-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-1,2,3-Triazole

The compound with CAS No 2710298-10-3, known as 1-Ethyl-5-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-1,2,3-Triazole, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in modern chemistry. The molecule combines a triazole ring system with a tetramethyl-dioxaborolane moiety and an ethyl group, making it a valuable building block in various chemical reactions.

The triazole ring system is a heterocyclic aromatic compound with two nitrogen atoms in the five-membered ring. In this case, the triazole is substituted at the 5-position with a tetramethyl-dioxaborolane group and at the 1-position with an ethyl group. The presence of the dioxaborolane group introduces boron into the molecule, which can participate in various boron-centered reactions. This makes the compound particularly useful in cross-coupling reactions and other organoboron chemistry applications.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials. For instance, researchers have utilized its unique properties to develop novel boron-containing polymers and hybrid materials. These materials exhibit improved mechanical properties and thermal stability compared to traditional polymers. The ability of this compound to act as a versatile precursor has also been explored in the context of drug delivery systems and bioactive molecules.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the reaction of an appropriate boronic acid derivative with a substituted triazole under specific conditions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions.

The application of this compound extends beyond material science into medicinal chemistry. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. For example, researchers have employed this compound as a chelating agent in the synthesis of metallo-drugs targeting specific biological pathways. The ethyl group substitution further enhances its solubility properties, making it suitable for use in various biological environments.

Moreover, the dioxaborolane moiety present in this compound has been shown to participate in Suzuki-Miyaura cross-coupling reactions. This reaction is widely used in organic synthesis to form carbon-carbon bonds between boronic acids or esters and aryl halides or alkenes. The use of this compound as a boronic acid surrogate has significantly simplified certain synthetic routes and improved reaction yields.

In recent years, there has been growing interest in exploring green chemistry approaches for synthesizing such compounds. Researchers have developed more sustainable methods that reduce waste generation and minimize the use of hazardous reagents. These advancements not only enhance the environmental profile of chemical syntheses but also make compounds like CAS No 2710298-10-3 more accessible for industrial applications.

The structural versatility of this compound also makes it an ideal candidate for click chemistry applications. Click chemistry relies on reactions that are fast, efficient, and highly selective under mild conditions. The triazole ring system is particularly amenable to such reactions due to its ability to undergo cycloaddition processes with alkyne or azide groups under copper catalysis or other conditions.

Furthermore, computational studies have provided deeper insights into the electronic properties and reactivity patterns of this compound. Quantum mechanical calculations have revealed that the presence of boron significantly influences the electron distribution within the molecule, making it more reactive towards certain electrophilic or nucleophilic attack mechanisms.

In conclusion, CAS No 2710298-10-3 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis while offering opportunities for innovation in materials science and medicinal chemistry. As research continues to uncover new synthetic pathways and applications for this compound, its significance within the chemical community is expected to grow further.